Cas no 1918974-13-6 (3-Fluoro-6-methoxy-2-nitrobenzoic acid)

• Product Name: 3-Fluoro-6-methoxy-2-nitrobenzoic acid
• CAS No: 1918974-13-6
• MF: C₈H₆FNO₅
• MW: 215.1353
• MDL: MFCD32691076
• CID: 4740940
• Update Time: 2025-06-09

3-Fluoro-6-methoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-methoxy-2-nitrobenzoic acid
• CID 145330942

• MDL： MFCD32691076
• Inchi： 1S/C8H6FNO5/c1-15-5-3-2-4(9)7(10(13)14)6(5)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： GFOYWYIHMQIGLN-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C(C(=O)O[H])C=1[N+](=O)[O-])OC([H])([H])[H]

Computed Properties

• Exact Mass: 215.023g/mol
• Monoisotopic Mass: 215.023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• Molecular Weight: 215.13g/mol
• XLogP3: 1.3

Additional information on 3-Fluoro-6-methoxy-2-nitrobenzoic acid

Introduction to 3-Fluoro-6-methoxy-2-nitrobenzoic acid (CAS No. 1918974-13-6)

3-Fluoro-6-methoxy-2-nitrobenzoic acid (CAS No. 1918974-13-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a fluoro group, a methoxy group, and a nitro group, all attached to a benzene ring. These functional groups contribute to the compound's reactivity and versatility, making it an important intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Fluoro-6-methoxy-2-nitrobenzoic acid is C₉H₇FO₄N. Its molecular weight is 208.15 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility properties make it suitable for use in various chemical reactions and processes.

In the pharmaceutical industry, 3-Fluoro-6-methoxy-2-nitrobenzoic acid has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. For instance, recent studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. The presence of the fluoro and methoxy groups enhances the compound's lipophilicity, which can improve its bioavailability and cellular uptake. Additionally, the nitro group can be reduced to an amino group, providing a valuable functional handle for further chemical modifications.

In the field of agrochemicals, 3-Fluoro-6-methoxy-2-nitrobenzoic acid has been investigated for its potential as a herbicide or fungicide intermediate. The unique combination of functional groups in this compound can confer specific biological activities that are beneficial for crop protection. Research has shown that compounds derived from 3-Fluoro-6-methoxy-2-nitrobenzoic acid can exhibit selective toxicity towards certain plant pathogens while being relatively safe for crops.

In materials science, 3-Fluoro-6-methoxy-2-nitrobenzoic acid has found applications in the development of functional materials with unique properties. For example, it can be used as a building block for the synthesis of polymers with enhanced thermal stability and mechanical strength. The presence of the fluoro group can improve the hydrophobicity of these materials, making them suitable for use in coatings and adhesives.

The synthesis of 3-Fluoro-6-methoxy-2-nitrobenzoic acid typically involves several steps. One common approach is to start with 3-fluoroanisole (3-fluoromethoxybenzene), which is then nitrated to form 3-fluoro-6-methoxy nitrobenzene. This intermediate is subsequently oxidized to yield the final product. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The safety profile of 3-Fluoro-6-methoxy-2-nitrobenzoic acid is an important consideration for its industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure worker safety and environmental protection. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and goggles.

In conclusion, 3-Fluoro-6-methoxy-2-nitrobenzoic acid (CAS No. 1918974-13-6) is a multifunctional organic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and versatile reactivity make it an attractive intermediate for the synthesis of more complex molecules with valuable properties. Ongoing research continues to explore new uses for this compound, further highlighting its importance in various scientific disciplines.